2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[7-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H20ClN5O4S/c1-24-16-14(18(27)25(2)19(24)28)17(30-10-13(26)21-8-9-29-3)23-15(22-16)11-4-6-12(20)7-5-11/h4-7H,8-10H2,1-3H3,(H,21,26)
• InChI Key: OGYKAUJUCBHGMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)Cl)SCC(=O)NCCOC)C(=O)N(C1=O)C
• Molecular Formula: C19H20ClN5O4S
• Molecular Weight: 449.9 g/mol
• CAS No.: 893914-25-5

Description

2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C19H20ClN5O4S and its molecular weight is 449.91. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Research has focused on the synthesis of various pyrimidine derivatives, highlighting the chemical reactivity and versatility of pyrimidine compounds in forming heterocyclic compounds with potential pharmacological activities. For instance, studies have described the synthesis of tetrahydropyrimidothieno[3,2-c]azocines and tetrahydrospiro[pyrido[4,5']thieno[2,3-d]pyrimidines], indicating the structural diversity achievable with pyrimidine frameworks (Voskressensky et al., 2015).

Antimicrobial and Antitumor Activities

• Compounds containing pyrimidine moieties have been evaluated for their antimicrobial and antitumor potentials. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from certain starting materials have shown analgesic and anti-inflammatory activities, suggesting that pyrimidine derivatives could serve as templates for developing new pharmacological agents (Abu‐Hashem et al., 2020).

Radioligand Development for Imaging

• Pyrimidineacetamides have been explored in the context of developing selective radioligands for imaging translocator proteins with positron emission tomography (PET), demonstrating the utility of pyrimidine derivatives in diagnostic applications (Dollé et al., 2008).

Antibacterial Properties

• The antibacterial properties of 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine derivatives have been investigated, highlighting the potential of pyrimidine compounds in contributing to the development of new antibacterial agents (Cieplik et al., 2008).